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1.0 Introduction and Application Notes

Flucarbazone-sodium is a selective, post-emergence herbicide used for the control of annual

grass weeds and certain broadleaf weeds in spring, durum, and winter wheat.[1][2][3] It

belongs to the sulfonylaminocarbonyl-triazolinone chemical family and is classified as a Group

2 herbicide.[1][4] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,

which is critical for the synthesis of branched-chain amino acids (leucine, isoleucine, and

valine) in susceptible plants.[5][6][7] This inhibition halts cell division and weed growth.[7]

Flucarbazone is absorbed through both the foliage and roots and is translocated to the

growing points of the plant.[4][6] Visible symptoms of weed control, such as discoloration, may

take several days to appear, with complete control achieved in up to four weeks.[4]

Proper application according to crop and weed growth stage, environmental conditions, and

adjuvant use is critical for maximizing efficacy and ensuring crop safety. This document

provides detailed protocols for the application of flucarbazone in wheat and for conducting

efficacy and selectivity experiments.

2.0 Data Presentation: Application Parameters

The following tables summarize the key quantitative data for the post-emergence application of

flucarbazone.

Table 1: Flucarbazone Application Timing for Post-Emergence Control in Wheat
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Crop Type Crop Growth Stage Target Weed Growth Stage

Spring Wheat (including
Durum)

Minimum of 1 leaf to a
maximum of 4 leaves on
the main stem, plus 2
tillers.[1]

Grasses (Wild Oat, Green

Foxtail): 1- to 4-leaf stage,
up to 2 tillers.[1][4]

Application beyond this stage

may result in yield loss due to

weed competition.[1]

Broadleaf Weeds (Redroot

Pigweed, Stinkweed, etc.): 2-

to 6-leaf stage.[1][4]

| Winter Wheat | From the 3-leaf stage up to the green-up stage.[2] | Optimal efficacy is

achieved on small, actively growing weeds.[4] Efficacy is limited on weeds beyond the 3-leaf

stage.[8] |

Table 2: Recommended Dosage Rates of Flucarbazone (70% WDG Product) for Post-

Emergence Application

Target Crop / Weed
Density

Application Rate (g
product/ha)

Application Rate (g
a.i./ha)

Notes

Spring Wheat

Low Wild Oat

Infestation (<100

plants/m²)

28.5 g/ha[1] ~20 g/ha

For actively growing

weeds under good

conditions.[1]

High Wild Oat

Infestation (>100

plants/m²)

35.7 g/ha[1] ~25 g/ha

For actively growing

weeds under good

conditions.[1]

Adverse Conditions or

Tank Mix with

Dicamba

43 g/ha[1] 30 g/ha

Maximum rate per

growing season is 43

g/ha of product.[1]

General Annual

Weeds
30 - 45 g/ha[2] 21 - 31.5 g/ha

Apply at the 4-5 leaf

stage of spring wheat

and weeds.[2]

Winter Wheat
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| General Annual Weeds | 45 - 60 g/ha[2] | 31.5 - 42 g/ha | Apply from 3-leaf to green-up stage

of winter wheat.[2] |

Table 3: Environmental and Application Conditions for Optimal Efficacy

Parameter Recommendation

Temperature

Optimal control between 12°C and 24°C.
[4] Reduced activity below 8°C or above
27°C.[4]

Rainfastness
Requires a 1 to 2-hour rain-free period after

application.[1][8]

Wind Speed

Do not apply when winds are gusty or exceed

15 km/hr.[1] Avoid application during periods of

dead calm.[1]

Spray Volume
200 - 300 L/ha.[8] Use higher volumes for dense

crop canopies or heavy weed pressure.[4]

Adjuvant

A non-ionic surfactant (NIS) is mandatory.[1][8]

Recommended rate is 0.25% v/v (0.25 L per

100 L of spray solution).[1][9]

| Crop Stress | Avoid application if wheat is under stress from drought, frost, water-logged soils,

extreme temperatures, low fertility, or disease.[1][4] |

3.0 Experimental Protocols

3.1 Protocol for Field Efficacy and Crop Selectivity Trial

This protocol outlines a standard methodology for evaluating the efficacy of flucarbazone on

target weeds and its selectivity (safety) on the wheat crop.

3.1.1 Experimental Design

Layout: Employ a Randomized Complete Block Design (RCBD) with a minimum of four

replications to account for field variability.[10][11][12]
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Plot Size: Individual plot sizes should be representative of agricultural practice, for example,

2 meters by 10 meters.

Treatments:

Untreated Control (Weedy Check): No herbicide application.[10]

Weed-Free Control: Maintained by hand-weeding to assess the maximum yield potential

and serve as a benchmark for crop injury.[11]

Flucarbazone at proposed label rate (e.g., 30 g a.i./ha).

Flucarbazone at twice the proposed label rate (e.g., 60 g a.i./ha) to assess crop

tolerance.[10]

Reference Herbicide: A commercial standard herbicide for the same target weeds.[10]

3.1.2 Herbicide Application

Timing: Apply post-emergence at the crop and weed growth stages specified in Table 1.

Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)

equipped with fine nozzles to ensure uniform coverage.[8]

Spray Volume: Apply at a consistent spray volume, such as 200 L/ha.[8]

Mixing: Prepare the spray solution for each treatment immediately before application. Follow

the mixing order:

Fill the spray tank to 1/2 with water and begin agitation.[4]

Add the required amount of flucarbazone (as a water-dispersible granule).[4]

Continue agitation until the product is fully dissolved.[4]

If tank-mixing, add the partner herbicide.[4]

Add the required volume of non-ionic surfactant (e.g., at 0.25% v/v).[4]
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Fill the tank with the remaining water.[4]

3.1.3 Data Collection and Assessments

Weed Density and Control:

Before spraying, place two quadrats (e.g., 0.25 m²) in each plot and count the number of

individuals of each target weed species.

At 21 and 42 days after application (DAA), recount the weeds in the same quadrats.

Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(Weed density in

control - Weed density in treatment) / Weed density in control] x 100.[12]

Crop Phytotoxicity:

Visually assess crop injury at 7, 14, and 28 DAA using a scale of 0% (no effect) to 100%

(complete crop death). Note symptoms like chlorosis, necrosis, or stunting.

Yield and Yield Components:

At crop maturity, harvest a predetermined area (e.g., 1 m²) from the center of each plot.

Measure the number of productive tillers (ears) per square meter.[12]

Count the number of grains per spike from a subsample of 10 ears.

Determine the 1000-grain weight.[12]

Thresh the harvested sample, clean the grain, and measure its weight and moisture

content. Adjust the final grain yield to a standard moisture percentage and express it in

kg/ha .[12]

3.1.4 Statistical Analysis

Subject all collected data to Analysis of Variance (ANOVA) using appropriate statistical

software.[12]
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When the ANOVA indicates significant treatment effects (e.g., at p ≤ 0.05), perform a mean

separation test, such as Fisher's Least Significant Difference (LSD) or Tukey's HSD, to

compare treatment means.[12]

4.0 Visualizations
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Caption: Flucarbazone's mode of action via ALS enzyme inhibition.
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Caption: Decision-making workflow for Flucarbazone application.
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1. Trial Design & Setup
(RCBD, Plot Layout)

2. Pre-Application Assessment
(Initial Weed Counts)

3. Herbicide Application
(Calibrated Sprayer)

4. Post-Application Data Collection
(Phytotoxicity, Weed Control)

5. Harvest & Yield Assessment
(Yield Components, Grain Yield)

6. Statistical Analysis
(ANOVA, Mean Separation)

7. Final Report & Conclusion
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Caption: Workflow for a herbicide efficacy and selectivity trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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